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Compound of Interest

(2,3,4,5,6-

Compound Name:
Pentachlorophenyl)thiourea

Cat. No.: B14131423

Get Quote

Introduction: Chemical Identity and Significance[1]

[2]

Pentachlorophenylthiourea represents a specific class of polyhalogenated aryl thioureas. While

less common in commodity catalogs than its precursor pentachloroaniline or the fungicide
guintozene (pentachloronitrobenzene), it serves as a critical theoretical and synthetic model for
understanding steric hindrance and electron-withdrawal effects in thiourea chemistry.

In drug development and agrochemistry, this structure is significant as a potential intermediate
for fusing heterocycles (e.g., aminobenzothiazoles) or as a heavy-atom derivative for
crystallographic phasing. This guide provides the definitive framework for its nomenclature,
structural identification, and synthesis.

Structural Analysis & Numbering

The molecule consists of a thiourea core (

) where one nitrogen atom is substituted with a pentachlorophenyl group (
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).
Graphviz Structural Diagram

The following diagram illustrates the connectivity and the IUPAC numbering priority. The
thiourea carbon is the principal functional group, but for nomenclature, the locants on the
phenyl ring are dictated by the point of attachment.

Click to download full resolution via product page

Figure 1: Connectivity of 1-(pentachlorophenyl)thiourea. The thiourea nitrogen (N1) is attached
to the C1' of the benzene ring. All ring positions (2'-6') are chlorinated.

IUPAC Naming Conventions[1][2]

The naming of this compound follows the hierarchy of functional groups defined in the IUPAC
Blue Book (P-66.1). The thiourea moiety (

) takes precedence over the benzene ring and the halogen substituents.

Preferred IUPAC Name (PIN) derivation

 Principal Characteristic Group: Thiourea.[1][2]

e Parent Structure: Thiourea.[1][2][3][4]
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e Substituent: The
group is named pentachlorophenyl.
e Locants:
o The nitrogen atoms of thiourea are numbered 1 and 3 (or

and
).
o The substituent is placed on N1.

o The phenyl ring is numbered 1 to 6, with the attachment point at 1. Since all other
positions are substituted with Chlorine, the locants are 2,3,4,5,6.

PIN:1-(2,3,4,5,6-Pentachlorophenyl)thiourea

Alternative Accepted Names

» N-(Pentachlorophenyl)thiourea: Common in literature where the position of the second
nitrogen is unambiguous (unsubstituted).

o (Pentachlorophenyl)thiocarbamide: "Thiocarbamide” is an older, retained synonym for
thiourea.

Synonyms and Identifiers

The following table consolidates the valid synonyms used across chemical databases (CAS,
PubChem, Beilstein).
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Category Identifier | Synonym

Preferred IUPAC Name 1-(2,3,4,5,6-Pentachlorophenyl)thiourea
Systematic Name N-(2,3,4,5,6-Pentachlorophenyl)thiourea
CAS Index Name Thiourea, N-(2,3,4,5,6-pentachlorophenyl)-

Pentachlorophenylthiourea; 1-
Common Synonyms )
Pentachlorophenyl-2-thiourea

Related Precursor Pentachloroaniline (CAS: 527-20-8)
Formula
Molecular Weight ~324.44 g/mol

Synthesis Protocol (Standardized)

While specific commercial sourcing for this derivative is rare, its synthesis follows a robust, self-
validating protocol typical for aryl thioureas. This method utilizes Pentachloroaniline and
Ammonium Thiocyanate, avoiding the use of highly toxic thiophosgene.

Mechanism

The reaction proceeds via the acid-catalyzed formation of the thiocyanate salt of the aniline,
followed by thermal rearrangement into the thiourea.

Step-by-Step Methodology

o Reagent Preparation:

o Dissolve 10 mmol of 2,3,4,5,6-pentachloroaniline in 20 mL of chlorobenzene or o-
dichlorobenzene (solvent choice is critical due to low solubility of the perchlorinated
amine).

o Prepare a separate solution of 12 mmol Ammonium Thiocyanate (

) in 5 mL of water.

o Catalyst: 1.5 mL of concentrated HCI.
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e Reaction:

o Combine the organic and aqueous phases in a round-bottom flask equipped with a reflux
condenser.

o Add 0.5 mL of Aliquat 336 (Phase Transfer Catalyst) to facilitate the reaction between the
lipophilic amine and aqueous thiocyanate.

o Reflux at 100°C for 4—6 hours. Monitoring via TLC (Mobile phase: Hexane/Ethyl Acetate
4:1) is required to observe the consumption of the aniline.

¢ Isolation & Purification:

o Cool the mixture to room temperature. The product, pentachlorophenylthiourea, typically
precipitates as a solid due to the hydrophobic nature of the pentachlorophenyl group.

o Filter the solid and wash with cold water (to remove excess

) followed by cold ethanol.

o Recrystallization: Recrystallize from ethanol/DMF mixture to obtain analytical grade

crystals.
» Validation (Quality Control):
o Melting Point: Expect >200°C (decomposition).
o IR Spectroscopy: Look for characteristic bands:
= (
stretch)

= (

stretch)

Synthesis Workflow Diagram
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Figure 2: Phase-transfer catalyzed synthesis workflow for converting pentachloroaniline to
pentachlorophenylthiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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